Cas no 1388050-36-9 (6-bromo-2-chlorothieno3,2-dpyrimidine)
6-bromo-2-chlorothieno3,2-dpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-2-chlorothieno[3,2-d]pyrimidine
- Z2469953215
- 6-bromo-2-chloro-thieno[3,2-d]pyrimidine
- AKOS033921407
- MFCD20259392
- SY203443
- Z1485998525
- PS-18784
- EN300-220231
- F88407
- 1388050-36-9
- 6-bromo-2-chlorothieno3,2-dpyrimidine
-
- MDL: MFCD20259392
- Inchi: 1S/C6H2BrClN2S/c7-5-1-3-4(11-5)2-9-6(8)10-3/h1-2H
- InChI Key: MLPFDSQMVKSOGV-UHFFFAOYSA-N
- SMILES: BrC1=CC2=C(C=NC(=N2)Cl)S1
Computed Properties
- Exact Mass: 247.88106g/mol
- Monoisotopic Mass: 247.88106g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54
- XLogP3: 3.3
6-bromo-2-chlorothieno3,2-dpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1097946-100mg |
6-bromo-2-chloro-thieno[3,2-d]pyrimidine |
1388050-36-9 | 97% | 100mg |
$240 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097946-250MG |
6-bromo-2-chloro-thieno[3,2-d]pyrimidine |
1388050-36-9 | 97% | 250mg |
$385 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097946-500MG |
6-bromo-2-chloro-thieno[3,2-d]pyrimidine |
1388050-36-9 | 97% | 500mg |
$640 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097946-1G |
6-bromo-2-chloro-thieno[3,2-d]pyrimidine |
1388050-36-9 | 97% | 1g |
$960 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097946-5G |
6-bromo-2-chloro-thieno[3,2-d]pyrimidine |
1388050-36-9 | 97% | 5g |
$2885 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1097946-10G |
6-bromo-2-chloro-thieno[3,2-d]pyrimidine |
1388050-36-9 | 97% | 10g |
$4810 | 2024-07-21 | |
| Chemenu | CM425824-250mg |
6-bromo-2-chlorothieno[3,2-d]pyrimidine |
1388050-36-9 | 95%+ | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM425824-500mg |
6-bromo-2-chlorothieno[3,2-d]pyrimidine |
1388050-36-9 | 95%+ | 500mg |
$*** | 2023-03-30 | |
| Chemenu | CM425824-1g |
6-bromo-2-chlorothieno[3,2-d]pyrimidine |
1388050-36-9 | 95%+ | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM425824-5g |
6-bromo-2-chlorothieno[3,2-d]pyrimidine |
1388050-36-9 | 95%+ | 5g |
$*** | 2023-03-30 |
6-bromo-2-chlorothieno3,2-dpyrimidine Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 6-bromo-2-chlorothieno3,2-dpyrimidine
Introduction to 6-bromo-2-chlorothieno[3,2-d]pyrimidine (CAS No. 1388050-36-9)
6-bromo-2-chlorothieno[3,2-d]pyrimidine, with the chemical identifier CAS No. 1388050-36-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the thienopyrimidine class, a structural motif known for its broad biological activity and utility in drug development. The presence of both bromo and chloro substituents on the thiophene ring and pyrimidine core enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
The structural framework of 6-bromo-2-chlorothieno[3,2-d]pyrimidine consists of a thiophene ring fused with a pyrimidine ring, with bromine and chlorine atoms attached at specific positions. This particular arrangement imparts unique electronic and steric properties, enabling diverse chemical modifications and biological interactions. The compound's molecular structure is highly suitable for further derivatization, which has opened up numerous possibilities in medicinal chemistry.
In recent years, 6-bromo-2-chlorothieno[3,2-d]pyrimidine has been extensively studied for its potential applications in the development of novel therapeutic agents. Its core structure is reminiscent of several bioactive molecules that have shown promise in preclinical studies. The bromo and chloro substituents serve as handles for further functionalization, allowing researchers to tailor the compound's properties for specific biological targets.
One of the most compelling aspects of 6-bromo-2-chlorothieno[3,2-d]pyrimidine is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop molecules with enhanced binding affinity and selectivity towards various enzymes and receptors. For instance, derivatives of this scaffold have been explored for their potential in inhibiting kinases and other therapeutic targets relevant to cancer and inflammatory diseases.
The pharmaceutical industry has been particularly interested in thienopyrimidine derivatives due to their demonstrated efficacy in modulating biological pathways. 6-bromo-2-chlorothieno[3,2-d]pyrimidine serves as a versatile building block for constructing novel drug candidates. Its incorporation into larger molecules has led to the discovery of several compounds that are currently undergoing preclinical evaluation. These studies highlight the compound's significance as a precursor in drug discovery efforts.
From an agrochemical perspective, 6-bromo-2-chlorothieno[3,2-d]pyrimidine has also shown promise as a precursor for developing new pesticides and herbicides. The structural features of this compound allow for interactions with biological targets in plants and pests, making it a valuable asset in crop protection strategies. Researchers are exploring its potential in creating environmentally friendly alternatives to existing agrochemicals.
The synthesis of 6-bromo-2-chlorothieno[3,2-d]pyrimidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes. The availability of high-quality starting materials like 6-bromo-2-chlorothieno[3,2-d]pyrimidine (CAS No. 1388050-36-9) has facilitated rapid progress in drug discovery programs worldwide.
In conclusion, 6-bromo-2-chlorothieno[3,2-d]pyrimidine represents a significant advancement in heterocyclic chemistry with far-reaching implications for pharmaceutical and agrochemical applications. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and biologists alike. As research continues to uncover new uses for this compound, its importance is likely to grow even further.
1388050-36-9 (6-bromo-2-chlorothieno3,2-dpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)